4-Pentenoic Acid 4-Pentenoic Acid Allyl acetic acid, also known as 4-pentenoate or allylacetate, belongs to the class of organic compounds known as straight chain fatty acids. These are fatty acids with a straight aliphatic chain. Allyl acetic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Allyl acetic acid has been primarily detected in urine. Within the cell, allyl acetic acid is primarily located in the cytoplasm and adiposome. Allyl acetic acid can be converted into L-2-amino-4-chloropent-4-enoic acid and 2-oxopent-4-enoic acid. Allyl acetic acid has a cheese, parmesan, and ricotta taste.
Pent-4-enoic acid is a pentenoic acid having the double bond at position 4. It is a conjugate acid of a pent-4-enoate.
Brand Name: Vulcanchem
CAS No.: 591-80-0
VCID: VC0046785
InChI: InChI=1S/C5H8O2/c1-2-3-4-5(6)7/h2H,1,3-4H2,(H,6,7)
SMILES: C=CCCC(=O)O
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol

4-Pentenoic Acid

CAS No.: 591-80-0

Reference Standards

VCID: VC0046785

Molecular Formula: C5H8O2

Molecular Weight: 100.12 g/mol

4-Pentenoic Acid - 591-80-0

CAS No. 591-80-0
Product Name 4-Pentenoic Acid
Molecular Formula C5H8O2
Molecular Weight 100.12 g/mol
IUPAC Name pent-4-enoic acid
Standard InChI InChI=1S/C5H8O2/c1-2-3-4-5(6)7/h2H,1,3-4H2,(H,6,7)
Standard InChIKey HVAMZGADVCBITI-UHFFFAOYSA-N
SMILES C=CCCC(=O)O
Canonical SMILES C=CCCC(=O)O
Boiling Point 188.5 °C
Density d184 0.98
0.970-0.990 (20°)
Melting Point -22.5 °C
Mp -22.5 °
-22.5°C
Physical Description Liquid
colourless liquid with a cheese-like odou
Description Allyl acetic acid, also known as 4-pentenoate or allylacetate, belongs to the class of organic compounds known as straight chain fatty acids. These are fatty acids with a straight aliphatic chain. Allyl acetic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Allyl acetic acid has been primarily detected in urine. Within the cell, allyl acetic acid is primarily located in the cytoplasm and adiposome. Allyl acetic acid can be converted into L-2-amino-4-chloropent-4-enoic acid and 2-oxopent-4-enoic acid. Allyl acetic acid has a cheese, parmesan, and ricotta taste.
Pent-4-enoic acid is a pentenoic acid having the double bond at position 4. It is a conjugate acid of a pent-4-enoate.
Solubility slightly soluble in water; soluble in alcohol and ethe
Synonyms 4-pentenoate
4-pentenoic acid
4-pentenoic acid, potassium salt
4-pentenoic acid, sodium salt
pent-4-enoate
PubChem Compound 61138
Last Modified Nov 11 2021
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